Cas no 1638768-17-8 (tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate)

• Product Name: tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate
• CAS No: 1638768-17-8
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5171318
• Update Time: 2026-03-04

tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({8-aminobicyclo[3.2.1]octan-3-yl}methyl)carbamate
• tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-8-9-6-10-4-5-11(7-9)12(10)15/h9-12H,4-8,15H2,1-3H3,(H,16,17)
• InChI Key： UMQJFYBDIFKJKD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CC2C(N)C(CC2)C1

Additional information on tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate (CAS No. 1638768-17-8)

tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate (CAS No. 1638768-17-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of bicyclic carbamates, which are known for their structural rigidity and biological relevance. The presence of the tert-butyl group and the amino functionality makes it a valuable intermediate in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules.

The bicyclo[3.2.1]octane scaffold in tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate provides a unique three-dimensional structure that enhances binding affinity to biological targets. Researchers are increasingly interested in this compound due to its potential applications in neurodegenerative disease research, such as Alzheimer's and Parkinson's disease, where rigid scaffolds are often required for selective receptor interactions. Additionally, its carbamate moiety offers stability under physiological conditions, making it suitable for prodrug development.

In recent years, the demand for tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate has surged due to its role in peptide mimetics and small molecule inhibitors. The compound's amino group allows for further derivatization, enabling the synthesis of libraries for high-throughput screening. This aligns with the growing trend in AI-driven drug discovery, where researchers seek structurally diverse building blocks to explore novel chemical spaces.

From a synthetic chemistry perspective, tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate is often prepared via N-protection strategies involving Boc (tert-butoxycarbonyl) chemistry. The tert-butyl group serves as a protecting group for amines, which can be selectively removed under mild acidic conditions. This feature is particularly valuable in multi-step organic synthesis, where orthogonal protection is required.

The compound's bicyclic framework also contributes to its use in asymmetric catalysis and chiral auxiliary applications. Its rigid structure can induce stereoselectivity in reactions, making it a candidate for enantioselective synthesis. This is especially relevant in the pharmaceutical industry, where chiral purity is critical for drug efficacy and safety.

Market trends indicate a rising interest in tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate among contract research organizations (CROs) and academic labs focusing on medicinal chemistry. Its CAS No. 1638768-17-8 is frequently searched in chemical databases, reflecting its importance in structure-activity relationship (SAR) studies. Suppliers often highlight its high purity (>98%) and compatibility with automated synthesis platforms.

Environmental and regulatory considerations for tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate are generally favorable, as it is not classified as a hazardous material under standard safety protocols. Proper handling includes storage in a cool, dry place away from strong oxidizers. The compound's stability under inert atmospheres makes it suitable for long-term storage, a key factor for research and development (R&D) inventories.

Future research directions for tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate may explore its utility in bioconjugation techniques and targeted drug delivery systems. The amino group can be functionalized with linkers for antibody-drug conjugates (ADCs), a rapidly growing field in oncology therapeutics. Additionally, computational studies could further elucidate its conformational preferences and molecular docking potential.

In summary, tert-butyl N-[(8-amino-3-bicyclo[3.2.1]octanyl)methyl]carbamate (CAS No. 1638768-17-8) represents a versatile building block with significant applications in pharmaceutical innovation and chemical biology. Its unique structural features and synthetic flexibility position it as a valuable asset for researchers tackling complex challenges in drug design and molecular recognition.